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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential safety and logistical information for the proper
disposal of 6-Nitro-1-indanone, ensuring the protection of laboratory personnel and the
environment.

Immediate Safety and Handling Precautions

6-Nitro-1-indanone is a solid compound that is harmful if swallowed or inhaled and can cause
skin and eye irritation.[1] Adherence to strict safety protocols is mandatory when handling this
chemical.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat and long pants are required.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator
should be used.[2]

Handling and Storage:
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Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably within a chemical fume hood.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from strong oxidizing agents.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key information regarding the safe

handling and disposal of 6-Nitro-1-indanone.

Parameter

Specification

Source(s)

GHS Hazard Classifications

Acute toxicity, Oral (Category
4), Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A)

[3]

Personal Protective Equipment

Gloves, safety
glasses/goggles, lab coat,

respirator (if dust is present)

[3]

Primary Disposal Method

High-temperature incineration
via a licensed waste disposal

company

[4]

Recommended Incineration

Temp.

Minimum of 850°C for at least

2 seconds

(516171

Spill Containment

Sweep up, shovel into a
suitable, closed container for

disposal

[3]

Incompatible Materials

Strong oxidizing agents

[4]

Experimental Protocols: Disposal Procedures
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The recommended and safest method for the disposal of 6-Nitro-1-indanone is through a
licensed hazardous waste disposal company. In-laboratory treatment of nitroaromatic
compounds is not advised due to the potential for hazardous reactions.

Step-by-Step Disposal Plan:
» Waste Identification and Segregation:
o ldentify the waste as a solid, non-halogenated, nitroaromatic compound.

o Do not mix 6-Nitro-1-indanone waste with other waste streams, particularly incompatible
materials like strong oxidizing agents.

o Packaging:

o Place the solid 6-Nitro-1-indanone waste into a clearly labeled, sealable, and chemically
compatible container.

o The container should be in good condition and free from leaks.
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "6-Nitro-1-
indanone".

o Include the date of accumulation and any other information required by your institution's
environmental health and safety (EHS) department.

o Storage of Waste:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.

o This area should be secure, well-ventilated, and away from general laboratory traffic.
e Arranging for Disposal:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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o Provide them with all necessary information about the waste material. They will then
arrange for a licensed waste disposal company to collect and transport the waste for
proper disposal, which will typically involve high-temperature incineration.[4]

Emergency Procedures for Spills:
In the event of a spill, follow these steps:

o Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate
personnel and restrict access.

» Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the necessary
personal protective equipment.

o Contain the Spill: Carefully sweep up the solid material. Avoid creating dust.

o Collect the Waste: Place the spilled material and any contaminated cleaning supplies into a
sealed container.

o Label and Dispose: Label the container as hazardous waste and follow the disposal
procedures outlined above.

o Decontaminate the Area: Clean the spill area with an appropriate solvent and then soap and
water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Nitro-1-indanone.
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Preparation

Start: Have 6-Nitro-1-indanone Waste

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Assessment
Y
Is the waste solid?
No (%quid Solution)
Is it grossly contaminated? Yes
Yes
Containment

Place in a sealed,
compatible container.

Label container:

No (Consult SDS/EHS) 'Hazardous Waste - 6-Nitro-1-indanone'

Disposal Path

Store in designated
hazardous waste area.

Contact EHS for pickup.

End: Licensed Disposal Company
(Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 6-Nitro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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